N-(2,3-dihydro-1H-inden-5-yl)-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2,3-dihydro-1H-inden-5-yl)acetamide” is a chemical compound with the CAS Number: 59856-06-3 . It has a molecular weight of 175.23 and its molecular formula is C11H13NO .
Molecular Structure Analysis
The InChI code for “N-(2,3-dihydro-1H-inden-5-yl)acetamide” is 1S/C11H13NO/c1-8(13)12-11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3,(H,12,13) .Physical And Chemical Properties Analysis
“N-(2,3-dihydro-1H-inden-5-yl)acetamide” is a solid substance . Its melting point is between 154 - 156 degrees Celsius .Scientific Research Applications
Retinoic Acid Receptor α Agonists
A series of novel indene-derived retinoic acid receptor α (RARα) agonists have been designed and synthesized . These compounds exhibited moderate RARα binding activity and potent antiproliferative activity . In particular, a compound with a similar structure, 4-((3-isopropoxy-2,3-dihydro-1H-inden-5-yl)-carbamoyl)benzoic acid, showed a moderate binding affinity and exhibited a great potential to induce the differentiation of NB4 cells . This work established indene as a promising skeleton for the development of novel RARα agonists .
Cancer Chemoprevention
The retinoid signal is mediated in target cells through retinoic acid receptors (RAR) and retinoid X receptors (RXR), both of which are members of the nuclear receptor superfamily . RARα is known to play a pivotal role in the control of cellular differentiation and apoptosis, and is therefore an important drug target for cancer therapy and prevention . The natural ligand of RARα, all-trans-retinoic acid (ATRA), has been used to effectively treat acute promyelocytic leukaemia (APL) for nearly thirty years . However, this therapy has its limitations which mainly lie in the structure of ATRA . To improve the stability, a large number of derivatives have been developed by fusing an aromatic ring in both its hydrophobic and hydrophilic regions to constrain the polyene side chain .
Safety and Hazards
properties
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO/c1-12-5-7-14(8-6-12)17(19)18-16-10-9-13-3-2-4-15(13)11-16/h5-11H,2-4H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDBXZOQWCPFYCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC3=C(CCC3)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1H-inden-5-yl)-4-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.